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Compound of Interest

Compound Name: (4-Nitro-phenyl)-acetaldehyde

Cat. No.: B074188

An In-depth Technical Guide to (4-Nitro-phenyl)-acetaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure,
synthesis, and reactivity of (4-Nitro-phenyl)-acetaldehyde (CAS No: 1460-05-5). It is intended
to serve as a technical resource for professionals in research, development, and medicinal
chemistry.

Core Chemical Properties and Structure

(4-Nitro-phenyl)-acetaldehyde is a versatile aromatic aldehyde that serves as a crucial
building block in organic synthesis.[1] Its structure is characterized by a phenyl ring substituted
with a nitro group at the para position relative to an acetaldehyde moiety.[1][2] This substitution
pattern, featuring a potent electron-withdrawing nitro group, significantly influences the
compound's reactivity, particularly at the aldehyde functional group.[1]

Chemical Structure

The IUPAC name for this compound is 2-(4-nitrophenyl)acetaldehyde.[1][3] Its structure is
depicted below:

Chemical Identifiers and Descriptors
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Identifier Value

CAS Number 1460-05-5[1][2][3][4][5][6]1[7]

Molecular Formula CsH7NOs[1][2][6][7][8]

Molecular Weight 165.15 g/mol [1][3][6][7][8]

InChl Key NDXLKCBBPVHYSO-UHFFFAOYSA-N[1][3][5]
Canonical SMILES C1=CC(=CC=C1CC=0)--INVALID-LINK--[O-][3]

| Synonyms | 2-(4-Nitrophenyl)acetaldehyde, 4-Nitrophenylethanal, 4-
Nitrobenzeneacetaldehyde[4][7] |

Physicochemical Properties

The physical and chemical properties of (4-Nitro-phenyl)-acetaldehyde are summarized in the
table below. The compound is typically an orange to light yellow solid and exhibits moderate to
high polarity, which influences its solubility.[2][5][7]

Physicochemical Data

Property Value Source

Melting Point 85-86 °C [41[71[8]

Boiling Point 315.4 £ 17.0 °C (Predicted) [4107118]

Density 1.256 + 0.06 g/cm? (Predicted) [4117118]
Orange Solid / White to light

Appearance _ [51[7]
yellow solid

Hydrolyzes in agueous
Solubility solutions; Likely soluble in [1][2]

organic solvents.

| Storage | Store in freezer (-20°C), in a dark place, under an inert atmosphere. [[5][7] |
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Spectroscopic Data

Key spectroscopic features for the characterization of (4-Nitro-phenyl)-acetaldehyde are
outlined below. These data are critical for confirming the compound's identity and purity.[1]

Spectroscopic Characterization Data

Technique Characteristic Peaks/Signals

Aldehyde proton: 6 9.8-10.2 ppm;
1H NMR Aromatic protons (near nitro group): o
8.2-8.5 ppm

C=0 stretch: ~1720 cm~%; Asymmetric NO2
FT-IR stretch: ~1520 cm~%; Symmetric NO: stretch:
~1350 cm™?

| Mass Spectrometry | Molecular ion peak (M*): m/z 165 |

Synthesis and Experimental Protocols

(4-Nitro-phenyl)-acetaldehyde is primarily synthesized through the oxidation of the
corresponding alcohol, 4-nitrophenylethanol.[1]

Experimental Protocol: Oxidation of 4-
Nitrophenylethanol

This protocol describes a common laboratory-scale synthesis.

Objective: To synthesize (4-Nitro-phenyl)-acetaldehyde via the oxidation of 4-
nitrophenylethanol using pyridinium chlorochromate (PCC).

Materials:
 4-Nitrophenylethanol

e Pyridinium chlorochromate (PCC) (1.2 equivalents)
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Dichloromethane (DCM), anhydrous

Celite

Ethanol

Deionized water

Standard laboratory glassware, magnetic stirrer, filtration apparatus
Procedure:

o Reaction Setup: In a round-bottom flask, dissolve 4-nitrophenylethanol in anhydrous
dichloromethane (DCM).

o Oxidation: Add pyridinium chlorochromate (PCC) (1.2 equivalents) to the solution. Stir the
mixture at room temperature for 4-6 hours. Monitor the reaction progress using thin-layer
chromatography (TLC).

o Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the
chromium salts. Wash the filter cake with additional DCM.

« |solation: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude
product.[1]

« Purification: Purify the crude product by recrystallization from an ethanol-water mixture (e.g.,
3:1 ratio) to yield pure (4-Nitro-phenyl)-acetaldehyde.[1]

Synthesis Workflow: Oxidation of 4-Nitrophenylethanol

Starting Materials

Process Workup & Purification Final Product
4-Nitrophenylethanol
| Oxidation Reaction Mixture Filtrate Crude Product Recrystallize (4-Nitro-phenyl)-
H—" > >
|| ®T.260) p-| Filter through Celite Evaporate Solvent (EthanoliWater) el e
L
PCC (1.2 equiv)

in DCM
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Click to download full resolution via product page

Caption: Oxidation of 4-nitrophenylethanol to the target aldehyde.

Chemical Reactivity and Applications

The reactivity of (4-Nitro-phenyl)-acetaldehyde is dominated by its two functional groups: the
aldehyde and the nitro group.[1]

o Aldehyde Group: The aldehyde is highly electrophilic, readily participating in nucleophilic
addition and condensation reactions.[1][2] This makes it a valuable precursor for creating
more complex molecules.

» Nitro Group: The electron-withdrawing nature of the nitro group activates the aromatic ring
and can undergo redox reactions, potentially generating reactive intermediates.[1]

This dual reactivity makes the compound a key intermediate in the production of various high-
value chemicals.
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Caption: Reactivity profile and applications of the title compound.

Applications in Synthesis

o Pharmaceuticals: It is a precursor for synthesizing complex heterocyclic compounds, such as
tetrahydroisoquinoline derivatives, which are investigated as potential enzyme inhibitors for
treating diseases like cancer.[1]

» Agrochemicals: Its reactivity allows it to be a building block in the creation of new

agrochemical products.[1]

» Dyes and Pigments: The compound is utilized in the industrial manufacturing of dyes and

pigments.[1]
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e Biochemical Research: It is employed in biochemical assays to study enzyme kinetics and
mechanisms involving aldehyde groups.[1]

Biological Activity and Safety
Biological Profile

Research indicates that compounds containing nitrophenyl groups may possess antioxidant
and anticancer properties.[1] The proposed mechanism of action involves the aldehyde group
forming covalent bonds with nucleophilic sites on proteins or enzymes, leading to potential
inhibition of their activity.[1] The nitro group may also participate in redox cycling, generating
reactive intermediates.[1]

Safety and Handling

(4-Nitro-phenyl)-acetaldehyde is a hazardous substance and must be handled with
appropriate safety precautions.

e GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin),
H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H319 (Causes
serious eye irritation), H332 (Harmful if inhaled).[3]

e Handling: Use in a well-ventilated area.[9] Wear suitable personal protective equipment
(PPE), including chemical-impermeable gloves, safety goggles, and protective clothing.[9]
Avoid formation of dust and prevent contact with skin and eyes.[9] Keep away from sources
of ignition.[9][10]

o First Aid: In case of inhalation, move the individual to fresh air.[9] For skin contact, wash
thoroughly with soap and water.[9] For eye contact, rinse cautiously with water for several
minutes.[11] Seek medical attention if symptoms persist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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